Cas no 2679813-05-7 (rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid
• CAS No: 2679813-05-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5644112
• PubChem ID: 165937245
• Update Time: 2025-11-07

rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679813-05-7
• EN300-28279530
• rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid

• Inchi： 1S/C14H23NO3/c1-10(16)15-8-7-12(9-13(15)14(17)18)11-5-3-2-4-6-11/h11-13H,2-9H2,1H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： MIDJUAHOZAQRDF-QWHCGFSZSA-N
• SMILES： OC([C@H]1C[C@H](CCN1C(C)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid

Rac-(2R,4S)-1-Acetyl-4-Cyclohexylpiperidine-2-Carboxylic Acid: A Comprehensive Overview

Rac-(2R,4S)-1-Acetyl-4-Cyclohexylpiperidine-2-Carboxylic Acid is a complex organic compound with the CAS number 2679813-05-7. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry and functional groups. The molecule consists of a piperidine ring substituted with an acetyl group at position 1, a cyclohexyl group at position 4, and a carboxylic acid group at position 2. The stereochemistry of the compound is specified as (2R,4S), which plays a crucial role in its physical and chemical properties.

The synthesis of rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid involves a series of multi-step reactions, including nucleophilic substitutions, reductions, and oxidations. The compound is often synthesized via the Gabriel synthesis or through the use of protecting groups to control the stereochemistry during the reaction sequence. Recent advancements in asymmetric catalysis have enabled the selective formation of the (2R,4S) stereoisomer, which is highly desirable for applications in drug discovery and material science.

One of the most significant applications of this compound lies in its potential as a building block for more complex molecules. Due to its versatile functional groups and rigid stereochemistry, it serves as an excellent precursor for the synthesis of bioactive compounds. For instance, derivatives of this compound have been explored in the development of novel antibiotics, antiviral agents, and anticancer drugs. Recent studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in viral replication and tumor growth.

In addition to its role in drug discovery, rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid has found applications in materials science. Its ability to form stable crystalline structures makes it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have recently investigated its potential as a component in organic field-effect transistors (OFETs), where it exhibits favorable charge transport properties due to its conjugated π-system and rigid framework.

The physical properties of this compound are also worth noting. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions further enhances its utility in biomedical applications.

Recent research has focused on optimizing the synthesis of rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid to improve yield and reduce costs. Green chemistry approaches, such as the use of biocatalysts and solvent-free reaction conditions, have been explored to make the synthesis more sustainable. These advancements not only enhance the environmental profile of the compound but also pave the way for large-scale production.

In conclusion, rac-(2R,4S)-1-acetyl-4-cyclohexylpiperidine-2-carboxylic acid is a versatile compound with significant potential across multiple fields. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern science and technology.